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Compound of Interest

Compound Name:
Dimethyl 1,5-

naphthalenedisulfonate

Cat. No.: B1361604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available technical data for

Dimethyl 1,5-Naphthalenedisulfonate. It is intended for informational purposes for a scientific

audience. A comprehensive literature search revealed a significant lack of information

regarding the biological activity, toxicological profile, and specific signaling pathways

associated with this compound.

Executive Summary
Dimethyl 1,5-naphthalenedisulfonate, identified by CAS number 20779-13-9, is a chemical

compound primarily utilized as a reagent and an intermediate in various chemical syntheses.

This guide synthesizes the available physicochemical properties, safety and handling

protocols, and analytical data for this compound. Due to the limited publicly available research,

this document also highlights the current knowledge gaps, particularly in the areas of biological

activity and detailed experimental protocols.

Physicochemical Properties
The fundamental physical and chemical characteristics of Dimethyl 1,5-
Naphthalenedisulfonate are summarized below. This data is crucial for its handling, storage,

and application in experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₂O₆S₂

Molecular Weight 316.35 g/mol [1]

Appearance
White to almost white crystal or

powder
[2]

Melting Point 203 °C

Boiling Point (Predicted) 510.5 ± 23.0 °C [1]

Density (Predicted) 1.439 g/cm³ [1]

Purity >98.0% (GC) [2][3]

Synthesis and Manufacturing
While a specific, detailed experimental protocol for the synthesis of Dimethyl 1,5-
Naphthalenedisulfonate is not readily available in the public domain, a general approach

involves the esterification of 1,5-naphthalenedisulfonic acid. The synthesis of the parent acid is

well-documented and typically involves the sulfonation of naphthalene.

Representative Synthesis of 1,5-Naphthalenedisulfonic
Acid
A common industrial method for producing 1,5-naphthalenedisulfonic acid involves the reaction

of naphthalene with oleum (fuming sulfuric acid).[4] The reaction conditions are controlled to

favor the formation of the 1,5-isomer.[4]

Experimental Protocol: Sulfonation of Naphthalene with Oleum[4]

Refined naphthalene is gradually added to a stirred solution of 20% oleum at a controlled

temperature, typically between 20-35°C.

Subsequently, 65% oleum and additional naphthalene are added alternately while

maintaining the temperature.
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After the additions are complete, the reaction mixture is heated to 55°C for approximately 6

hours.

The mixture is then cooled and poured into water.

The 1,5-naphthalenedisulfonic acid can be precipitated as the free acid by further cooling or

as its disodium salt by the addition of sodium sulfate or sodium hydroxide.

The resulting precipitate is collected by filtration and can be further purified by

recrystallization.

Note: This is a general procedure for the synthesis of the parent acid. The subsequent

esterification to yield Dimethyl 1,5-Naphthalenedisulfonate would typically involve reaction

with methanol in the presence of an acid catalyst.

Synthesis Workflow
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General Synthesis Workflow for Naphthalenedisulfonic Acid Esters
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Analytical Data
The primary analytical data available for Dimethyl 1,5-Naphthalenedisulfonate is its ¹H NMR

spectrum.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides confirmation of the chemical structure. The key features of the

spectrum are consistent with the presence of methoxy groups and the naphthalene ring

system.[5]

InChI: InChI=1S/C12H12O6S2/c1-17-19(13,14)11-7-3-6-10-9(11)5-4-8-12(10)20(15,16)18-

2/h3-8H,1-2H3[5]

SMILES: C1(S(OC)(=O)=O)=C2C(C(S(OC)(=O)=O)=CC=C2)=CC=C1[5]

Biological Activity and Signaling Pathways
There is currently no publicly available scientific literature detailing the biological activity,

mechanism of action, or any associated signaling pathways for Dimethyl 1,5-
Naphthalenedisulfonate.

Extensive searches of scientific databases did not yield any studies investigating the effects of

this specific compound on biological systems. Research on related naphthalenesulfonic acid

compounds has focused on their environmental fate and potential for biodegradation, with

some noting their resistance to degradation.[6][7] Some naphthalenesulfonic acid derivatives

have been investigated for various biological activities, but these findings cannot be directly

extrapolated to the dimethyl ester derivative.[8]

Given the absence of data, it is not possible to create a diagram of any signaling pathways

influenced by this compound.

Safety, Handling, and Toxicology
Hazard Identification
According to available Safety Data Sheets (SDS), Dimethyl 1,5-Naphthalenedisulfonate
does not meet the criteria for classification in any hazard class according to Regulation (EC) No
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1272/2008. However, standard laboratory safety precautions should always be observed.

Handling and Storage
Handling: Handling should be performed in a well-ventilated area. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a dust respirator, should

be worn. Avoid the formation and dispersion of dust. Hands and face should be washed

thoroughly after handling.

Storage: Store in a cool, dark, and dry place in a tightly sealed container. Keep away from

incompatible materials such as oxidizing agents.

First Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a comfortable position for

breathing.

Skin Contact: Remove contaminated clothing and rinse the skin with water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Rinse mouth and seek medical advice if feeling unwell.

Toxicological Information
No specific toxicological studies for Dimethyl 1,5-Naphthalenedisulfonate were identified in

the public domain. The toxicological properties of this chemical have not been thoroughly

investigated.[9]

Conclusion and Future Directions
Dimethyl 1,5-naphthalenedisulfonate is a well-characterized compound in terms of its

physicochemical properties. However, a significant knowledge gap exists regarding its

biological effects. For researchers and professionals in drug development, this compound

represents an unexplored chemical entity. Future research should focus on:
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Screening for Biological Activity: Conducting a broad range of in vitro assays to identify any

potential therapeutic or toxic effects.

Toxicological Evaluation: Performing comprehensive in vitro and in vivo toxicological studies

to determine its safety profile.

Mechanism of Action Studies: If any biological activity is identified, further research will be

needed to elucidate the underlying molecular mechanisms and signaling pathways.

Without such studies, the potential applications of Dimethyl 1,5-Naphthalenedisulfonate in a

biological context remain unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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